molecular formula C9H11NO2 B8797349 Methyl 3-ethylpicolinate CAS No. 1150617-86-9

Methyl 3-ethylpicolinate

Cat. No. B8797349
CAS RN: 1150617-86-9
M. Wt: 165.19 g/mol
InChI Key: WFNCZUIGZZVNKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-ethylpicolinate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1150617-86-9

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

methyl 3-ethylpyridine-2-carboxylate

InChI

InChI=1S/C9H11NO2/c1-3-7-5-4-6-10-8(7)9(11)12-2/h4-6H,3H2,1-2H3

InChI Key

WFNCZUIGZZVNKH-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(N=CC=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Palladium on carbon (10%, 25 mg) was added to a solution of methyl 3-vinylpicolinate (120 mg, 0.74 mmol) in ethanol (10 mL). The suspension was stirred at room temperature under an atmosphere of hydrogen for 1 h before it was filtered through CELITE® and the pad of CELITE® was washed with methanol. The filtrate was concentrated down to dryness to yield methyl 3-ethylpicolinate (i.e., Cap-175, Step b) which was taken directly into the next reaction. Rt=1.15 min (Cond.-MD1); LC-MS: Anal. Calcd. for [M+H]+ C9H12NO2: 166.09. found: 166.09.
Quantity
120 mg
Type
reactant
Reaction Step One
Quantity
25 mg
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.